RIP1 kinase inhibitor 5

• CAS: 2428422-17-5
• Molecular Formula: C13H17F2NO2
• Molecular Weight: 257.28 g/mol
• InChI: InChI=1S/C13H17F2NO2/c1-4-13(2,3)12(17)16(18)8-9-5-10(14)7-11(15)6-9/h5-7,18H,4,8H2,1-3H3
• InChIKey: SQPMQJPGOUAGHC-UHFFFAOYSA-N

RIP1 Kinase Inhibitor 5 for Tumor Immunity Research

RIP1 kinase inhibitor 5 (CAS 2428422-17-5), also referred to as Example 1, is a synthetic small-molecule inhibitor of Receptor-Interacting Protein 1 (RIP1) kinase . It is functionally characterized as a checkpoint kinase modulator that regulates tumor immunity . The compound shares structural and functional similarity with the advanced RIPK1 inhibitor SIR1-365 (Compound 13), and is reported to suppress both necroptosis and ferroptosis . Its chemical identity is defined by the IUPAC name N-(3,5-difluorobenzyl)-N-hydroxy-2,2-dimethylbutanamide (C13H17F2NO2, MW: 257.28 g/mol) .

Patent-defined RIPK1 inhibitor for tumor immunity studies

Dual-pathway research: necroptosis and ferroptosis modulation

Structurally differentiated from benzoxazepinone-class RIPK1 inhibitors

Why RIP1 Kinase Inhibitor 5 Cannot Be Substituted

Within the RIP1 kinase inhibitor class, substitution is not scientifically equivalent due to profound variations in binding mode (allosteric vs. ATP-competitive), kinase selectivity, and metabolic stability that directly impact experimental outcomes [1]. For example, the first-generation inhibitor Necrostatin-1 (Nec-1) suffers from off-target IDO inhibition, which confounds immunological readouts, a liability absent in structurally optimized analogs [2]. While RIP1 kinase inhibitor 5 is reported to be functionally similar to SIR1-365—a clinical-stage, metabolically stable allosteric inhibitor—it is chemically distinct . Therefore, its specific utility lies in its defined structural identity, which allows for precise control over RIP1-dependent necroptosis and ferroptosis pathways without the confounding factors associated with older, less selective tool compounds. The quantitative evidence below delineates these critical differentiators.

Scaffold mismatch

Hydroxamic acid core vs. benzoxazepinone (GSK2982772) may alter RIPK1 binding kinetics and functional readouts.

Functional profile divergence

Inflammation-focused RIPK1 inhibitors may not reproduce dual necroptosis/ferroptosis modulation observed with this tool compound.

Off-target signature variability

Earlier-generation probes (e.g., Nec-1) carry IDO inhibition; unrecognized activities may confound tumor immunity pathway interpretation.

• [1] Mifflin L, Ofengeim D, Yuan J. Receptor-interacting protein kinase 1 (RIPK1) as a therapeutic target. Nat Rev Drug Discov. 2020;19(8):553-571. View Source
• [2] Degterev A, Hitomi J, Germscheid M, et al. Identification of RIP1 kinase as a specific cellular target of necrostatins. Nat Chem Biol. 2008;4(5):313-321. View Source

RIP1 Kinase Inhibitor 5: Key Comparative Evidence

Molecular Identity and Purity Specification

RIP1 kinase inhibitor 5 is chemically defined as N-(3,5-difluorobenzyl)-N-hydroxy-2,2-dimethylbutanamide (C13H17F2NO2, MW: 257.28 g/mol) . In contrast, SIR1-365, to which it is structurally similar, is a distinct chemical entity (exact structure proprietary) . This differentiation ensures that procurement of RIP1 kinase inhibitor 5 provides a unique chemical tool for probing structure-activity relationships (SAR) around the RIP1 active site, distinct from SIR1-365.

Molecular identity

Class-level inference

Target: C13H17F2NO2, MW 257.28 vs. GSK2982772 (benzoxazepinone, MW 411.45); ~37.5% lower MW, distinct hydroxamic acid scaffold.

Ensures procurement of the patent-specific Example 1 entity for replicating tumor immunity protocols.

Specifications from vendor COA; purity ≥95% typical.

Evidence Dimension	Chemical Structure and Purity
Target Compound Data	CAS 2428422-17-5; C13H17F2NO2; MW: 257.28 g/mol; Purity typically ≥98% (HPLC)
Comparator Or Baseline	SIR1-365 (Compound 13); proprietary structure; purity not publicly disclosed
Quantified Difference	Target compound has a publicly disclosed, fully characterized chemical structure, enabling independent verification and SAR studies.
Conditions	Vendor technical datasheets

Why This Matters

A publicly disclosed, well-defined chemical structure is essential for rigorous SAR studies and for ensuring batch-to-batch consistency in preclinical research, a key criterion for scientific procurement.

Dual Necroptosis and Ferroptosis Activity

A critical liability of the first-generation RIP1 inhibitor Necrostatin-1 (Nec-1) is its potent off-target inhibition of indoleamine 2,3-dioxygenase (IDO) [1]. In contrast, RIP1 kinase inhibitor 5, as a member of a newer chemotype similar to SIR1-365, is designed to avoid this confounding activity . While direct selectivity panel data for RIP1 kinase inhibitor 5 is not publicly available, the class inference from structurally optimized analogs indicates a significant reduction in IDO-related off-target effects.

Dual pathway activity

Cross-study comparable

Reported inhibition of necroptosis and ferroptosis; Necrostatin-5 (Nec-5) is necroptosis-selective (EC50 240 nM, FADD-deficient Jurkat cells).

Supports concurrent modulation of two cell death pathways; single-tool approach for crosstalk studies.

Functional profile inferred from patent and product descriptions; independent validation recommended.

Evidence Dimension	Off-target IDO Inhibition
Target Compound Data	No reported IDO inhibition (inferred from structural class)
Comparator Or Baseline	Necrostatin-1 (Nec-1): Known IDO inhibitor
Quantified Difference	Qualitative reduction in off-target IDO activity compared to Nec-1.
Conditions	Literature review of compound class

Why This Matters

The absence of IDO inhibition is crucial for studies involving immune modulation, as IDO activity can independently suppress T-cell responses, confounding the interpretation of RIP1-dependent tumor immunity experiments.

• [1] Degterev A, Hitomi J, Germscheid M, et al. Identification of RIP1 kinase as a specific cellular target of necrostatins. Nat Chem Biol. 2008;4(5):313-321. View Source

Selectivity Profile vs. Necrostatin-1

While specific IC50 values for RIP1 kinase inhibitor 5 have not been publicly disclosed, its closest functional analog, SIR1-365, has well-characterized potency. SIR1-365 inhibits RIP1 kinase with an IC50 of 59.8 nM and a Kd of 3.5 nM, and it blocks necroptosis in HT-29 cells with an EC50 of 4.58 nM . This is significantly more potent than first-generation tool compounds like Necrostatin-1 (EC50 490 nM) . Given the reported similarity, RIP1 kinase inhibitor 5 is expected to exhibit comparable, sub-100 nM potency against RIP1.

Selectivity over Nec-1

Class-level inference

RIP1 kinase inhibitor 5 reported as selective RIPK1 inhibitor; Nec-1 has significant IDO off-target (necroptosis EC50 490 nM in Jurkat cells).

Reduced IDO-mediated immunomodulatory artifacts improve mechanistic attribution in tumor immunology assays.

Comparator data from literature; direct head-to-head selectivity panel not available.

Evidence Dimension	RIP1 Kinase Inhibition Potency
Target Compound Data	Expected to be similar to SIR1-365; exact IC50 not disclosed
Comparator Or Baseline	SIR1-365: IC50 = 59.8 nM, Kd = 3.5 nM, HT-29 EC50 = 4.58 nM; Necrostatin-1: EC50 = 490 nM
Quantified Difference	SIR1-365 is >8-fold more potent than Nec-1 in cellular assays.
Conditions	Biochemical RIP1 kinase assay and HT-29 necroptosis cellular model

Why This Matters

For researchers requiring a potent RIP1 inhibitor to study necroptosis or tumor immunity, the expected sub-100 nM potency of RIP1 kinase inhibitor 5 makes it a suitable and cost-effective alternative to advanced clinical candidates for in vitro and in vivo proof-of-concept studies.

Metabolic Stability Advantage Inferred from Advanced RIP1 Inhibitor Class

A key limitation of early RIP1 inhibitors like Nec-1 is poor metabolic stability, which restricts their use in long-term in vivo studies [1]. In contrast, the compound class exemplified by SIR1-365 and by inference RIP1 kinase inhibitor 5, is characterized by significantly improved metabolic stability . The patent literature for related compounds claims 'unexpectedly exceptional metabolic stability, evidenced by liver microsome data and PK data' [2]. While direct data for RIP1 kinase inhibitor 5 is not published, this class-level improvement supports its selection over Nec-1 for experiments requiring sustained target engagement.

Evidence Dimension	Metabolic Stability
Target Compound Data	Inferred to have improved metabolic stability based on structural class
Comparator Or Baseline	Necrostatin-1 (Nec-1): known poor metabolic stability
Quantified Difference	Qualitative improvement in metabolic stability, enabling longer in vivo experiments.
Conditions	Class inference from patent and literature data

Why This Matters

Improved metabolic stability is essential for in vivo efficacy studies, allowing for less frequent dosing and more consistent target engagement, thereby increasing the translational relevance of preclinical findings.

• [1] Degterev A, Hitomi J, Germscheid M, et al. Identification of RIP1 kinase as a specific cellular target of necrostatins. Nat Chem Biol. 2008;4(5):313-321. View Source
• [2] US Patent Application 20210284598. RIP1 Inhibitors. View Source

RIP1 Kinase Inhibitor 5 Research Applications

Tumor Immunity and Checkpoint Studies

RIP1 kinase inhibitor 5 is optimally suited for in vitro studies investigating the role of RIP1-dependent necroptosis and ferroptosis in cancer cell lines (e.g., HT-29, Jurkat) . Its use is supported by the compound's structural similarity to SIR1-365, which has demonstrated potent inhibition of necroptosis with an EC50 of 4.58 nM in HT-29 cells . The compound's well-defined chemical structure (C13H17F2NO2, MW: 257.28) ensures reproducible preparation of dosing solutions, a critical factor for obtaining reliable dose-response data.

Necroptosis and Ferroptosis Pathway Studies

For in vivo studies, RIP1 kinase inhibitor 5 is a practical tool compound for exploring the role of RIP1 in tumor immunity and inflammatory disease models . The compound class to which it belongs is noted for improved metabolic stability compared to first-generation necrostatins [1], which is advantageous for achieving sustained target engagement in animal models. Researchers can leverage this compound to generate preliminary in vivo efficacy data to support target validation efforts before advancing to more costly clinical-stage RIP1 inhibitors [2].

RIPK1 Selectivity Profiling Experiments

The fully disclosed chemical structure of RIP1 kinase inhibitor 5 makes it a valuable starting point or reference compound for medicinal chemistry campaigns focused on developing novel RIP1 inhibitors. Its structural similarity to SIR1-365 provides a framework for designing analogs with potentially improved potency, selectivity, or pharmacokinetic properties. This application is supported by the compound's commercial availability, which allows for consistent and reproducible SAR studies across different research laboratories.

Application

Selection Property

Validation Focus

Tumor immunity model studies

Patent-defined inhibitor scaffold

Replicate reported tumor immunity endpoints

Necroptosis & ferroptosis crosstalk

Dual-pathway modulation capability

Monitor necroptotic and ferroptotic markers concurrently

RIPK1 selectivity profiling

Reduced IDO off-target liability

Control for IDO-mediated immunomodulatory artifacts

RIPK1 signaling probe

Acute kinase inhibition

Downstream phosphorylation, RIPK3/MLKL complex formation

• [1] US Patent Application 20210284598. RIP1 Inhibitors. View Source
• [2] Mifflin L, Ofengeim D, Yuan J. Receptor-interacting protein kinase 1 (RIPK1) as a therapeutic target. Nat Rev Drug Discov. 2020;19(8):553-571. View Source